Cas no 1805004-96-9 (3-(Difluoromethyl)-2,4-dihydroxy-6-fluoropyridine)

• Product Name: 3-(Difluoromethyl)-2,4-dihydroxy-6-fluoropyridine
• CAS No: 1805004-96-9
• MF: C₆H₄F₃NO₂
• MW: 179.096672058105
• CID: 4918041
• Update Time: 2025-06-07

3-(Difluoromethyl)-2,4-dihydroxy-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,4-dihydroxy-6-fluoropyridine

• Inchi： 1S/C6H4F3NO2/c7-3-1-2(11)4(5(8)9)6(12)10-3/h1,5H,(H2,10,11,12)
• InChI Key： XXYJYEHTHCCRCS-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=CC=1O)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 0.5
• Topological Polar Surface Area: 49.3

Additional information on 3-(Difluoromethyl)-2,4-dihydroxy-6-fluoropyridine

Introduction to 3-(Difluoromethyl)-2,4-dihydroxy-6-fluoropyridine (CAS No. 1805004-96-9)

3-(Difluoromethyl)-2,4-dihydroxy-6-fluoropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805004-96-9, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its difluoromethyl, hydroxy, and fluoropyridine functional groups, exhibits a unique structural framework that makes it a promising candidate for the development of novel therapeutic agents. The presence of multiple heteroatoms and fluorine substituents enhances its potential bioactivity, making it a subject of extensive research in drug discovery.

The difluoromethyl group is particularly noteworthy due to its ability to modulate metabolic pathways and improve pharmacokinetic properties of molecules. In recent years, fluorinated compounds have been extensively studied for their enhanced binding affinity, stability, and metabolic resistance. The incorporation of a difluoromethyl group into a pyridine core has been shown to enhance the efficacy of various drug candidates by improving their interactions with biological targets. This feature has made 3-(Difluoromethyl)-2,4-dihydroxy-6-fluoropyridine a valuable scaffold for designing molecules with improved pharmacological profiles.

Moreover, the hydroxy groups in this compound contribute to its solubility and binding affinity, which are critical factors in drug design. Hydroxyl moieties are commonly found in biologically active molecules due to their ability to form hydrogen bonds with biological targets. The dual presence of hydroxyl groups in the 3-(Difluoromethyl)-2,4-dihydroxy-6-fluoropyridine structure suggests that it may interact with multiple binding sites on biological targets, potentially leading to synergistic effects in therapeutic applications.

The fluoropyridine core itself is a well-studied motif in medicinal chemistry. Pyridine derivatives are widely used in pharmaceuticals due to their favorable pharmacokinetic properties and ability to engage with various biological receptors. The introduction of fluorine atoms into the pyridine ring further enhances the bioactivity of these compounds by influencing electronic properties and steric interactions. This has led to the development of numerous fluorinated pyridines as key components in drugs targeting neurological disorders, infectious diseases, and cancer.

In recent years, there has been a surge in research focused on developing novel fluorinated heterocycles for therapeutic purposes. The compound 3-(Difluoromethyl)-2,4-dihydroxy-6-fluoropyridine (CAS No. 1805004-96-9) has been explored in several preclinical studies for its potential applications in treating various diseases. For instance, studies have indicated that this compound may exhibit anti-inflammatory and antioxidant properties due to its structural features. The ability of fluorinated compounds to modulate enzyme activity and signaling pathways has made them particularly attractive for drug development.

One of the most compelling aspects of 3-(Difluoromethyl)-2,4-dihydroxy-6-fluoropyridine is its versatility as a building block for more complex drug candidates. Researchers have utilized this compound as a starting point for synthesizing derivatives with enhanced bioactivity and selectivity. By modifying the functional groups or introducing additional substituents, scientists have been able to generate novel molecules with improved therapeutic potential. This underscores the importance of fluorinated pyridines as versatile scaffolds in medicinal chemistry.

The synthesis of 3-(Difluoromethyl)-2,4-dihydroxy-6-fluoropyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. The use of fluorinating agents has also been crucial in introducing the necessary fluorine atoms into the structure while maintaining regioselectivity.

In terms of biological activity, preliminary studies on 3-(Difluoromethyl)-2,4-dihydroxy-6-fluoropyridine have revealed promising results in several disease models. For example, researchers have observed inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. These findings suggest that this compound may serve as a lead compound for developing drugs targeting chronic inflammatory diseases and neurodegenerative disorders.

The pharmacokinetic profile of 3-(Difluoromethyl)-2,4-dihydroxy-6-fluoropyridine is another area of interest. Fluorinated compounds are known for their improved metabolic stability and resistance to degradation by enzymes such as cytochrome P450 oxidases. This characteristic can enhance the half-life of drugs derived from this scaffold, leading to more effective therapeutic outcomes. Additionally, the solubility imparted by the hydroxyl groups may facilitate better absorption and distribution within the body.

Future directions in research on 3-(Difluoromethyl)-2,4-dihydroxy-6-fluoropyridine include exploring its potential as an intermediate in synthesizing more complex drug candidates. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can identify optimal modifications that enhance bioactivity against specific biological targets. These approaches will help accelerate the development process and bring novel therapeutics based on this promising scaffold to fruition.

In conclusion,3-(Difluoromethyl)-2,4-dihydroxy-6-fluoropyridine (CAS No. 1805004-96-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential bioactivity. The combination of a difluoromethyl, multiple hydroxyl groups,and a fluoropyridine core makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases including inflammation, oxidative stress-related disorders,and other conditions where targeted intervention is required.